Docosanoic acid, calcium salt
CAS No.: 3578-72-1
Cat. No.: VC3762158
Molecular Formula: C22H44CaO2
Molecular Weight: 380.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3578-72-1 |
|---|---|
| Molecular Formula | C22H44CaO2 |
| Molecular Weight | 380.7 g/mol |
| IUPAC Name | calcium;docosanoate |
| Standard InChI | InChI=1S/C22H44O2.Ca/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24); |
| Standard InChI Key | XOGZAYDJMKXLRK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[Ca+2] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCC(=O)O.[Ca] |
Introduction
Chemical Identification and Properties
Structural Characteristics
Docosanoic acid, calcium salt is formed when calcium ions bind with two molecules of docosanoic acid (behenic acid). The parent acid is a 22-carbon saturated fatty acid with a carboxylic acid functional group.
Chemical Identifiers
| Parameter | Value |
|---|---|
| Molecular Formula | C₄₄H₈₆CaO₄ |
| Average Mass | 719.246 |
| Monoisotopic Mass | 718.615202 |
| CAS Number | 3578-72-1 |
| EINECS | 222-700-7 |
| ChemSpider ID | 141207 |
Alternative Nomenclature
The compound is known by several names in scientific and commercial contexts:
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Calcium behenate
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Behenic acid calcium salt
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Calcium didocosanoate
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Docosanoic acid, calcium salt (2:1)
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Calcium dibehenate
Physical Properties
As a calcium salt of a long-chain fatty acid, this compound typically presents as a white solid with limited water solubility. The formation of the calcium salt alters the solubility and reactivity characteristics compared to the free acid form of docosanoic acid.
Natural Occurrence and Sources
Natural Sources
The parent compound, docosanoic acid (behenic acid), occurs naturally in various plant oils. It is particularly abundant in ben oil derived from Moringa oleifera seeds, where it constitutes approximately 9% of its composition. Other significant sources include rapeseed oil and peanut oil, with notable concentrations found in peanut skins.
Applications and Uses
Pharmaceutical Applications
Due to its biocompatible and biodegradable nature, docosanoic acid, calcium salt is being explored as a carrier for drug delivery systems. Research suggests it has potential to encapsulate and deliver therapeutic agents, enhancing their stability and enabling targeted delivery to specific tissues.
Cosmetic Applications
Research indicates that docosanoic acid, calcium salt possesses thickening and viscosity-controlling properties. These characteristics make it a potential ingredient for cosmetic formulations including creams, lotions, and ointments.
Material Science Applications
The ability of docosanoic acid, calcium salt to form self-assembling structures has attracted interest in material science research. Studies have investigated its use in developing nanoparticles and gels with applications in drug delivery systems and tissue engineering.
Toxicological Profile
Toxicity Studies
Biological and Pharmacological Properties
Biocompatibility
The calcium salt of docosanoic acid exhibits biocompatible properties, making it suitable for pharmaceutical applications. This biocompatibility is a critical factor in its exploration as a drug delivery vehicle.
Self-Assembly Capabilities
One of the most interesting properties of docosanoic acid, calcium salt is its ability to form self-assembling structures. This characteristic is particularly valuable in the development of advanced drug delivery systems and other nanomaterial applications.
Market Analysis and Prospects
Current Market Status
According to market research, calcium behenate (CAS 3578-72-1) is being analyzed for various commercial applications globally and regionally across Europe, Asia, North America, and other regions .
Market Trends
Current market analysis includes evaluation of:
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Regional production capacities
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Consumption volumes and structures
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Price trends
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Import/export dynamics
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Manufacturing technologies
Future Outlook
The ongoing research into applications of calcium behenate in pharmaceuticals, cosmetics, and material science suggests growing interest in this compound, potentially expanding its market presence in coming years .
Research Directions
Pharmaceutical Development
Current research is investigating the potential of docosanoic acid, calcium salt in drug delivery systems, particularly its capacity to enhance drug stability and targeted delivery.
Material Science Innovation
The self-assembling properties of this compound present opportunities for developing novel materials with applications in various fields, from medicine to industrial products.
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